Molecular Architecture, Physicochemical Profiling, and Synthetic Methodologies of (4-Aminophenyl) 3-Amino-4-Chlorobenzenesulfonate
Molecular Architecture, Physicochemical Profiling, and Synthetic Methodologies of (4-Aminophenyl) 3-Amino-4-Chlorobenzenesulfonate
Target Audience: Researchers, Polymer Scientists, and Medicinal Chemists Compound CAS: 64910-68-5
Executive Overview
(4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is a highly specialized, bifunctional diamine monomer characterized by a central sulfonate ester linkage. In advanced materials science, diamines of this class are critical precursors for the synthesis of high-performance polyimides, polyamides, and epoxy cross-linkers. The incorporation of a sulfonate ester bridge imparts unique thermal flexibility and solubility to polymer backbones, while the ortho-chloro substitution provides inherent flame retardancy and alters the electronic landscape of the molecule. This whitepaper dissects the structural nuances, physicochemical properties, and chemoselective synthetic protocols required to handle and utilize this compound effectively.
Physicochemical Properties & Quantitative Data
Understanding the baseline physicochemical parameters of (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is essential for predicting its behavior in both biological assays and polymerization matrices. The data below is synthesized from the and predictive models from .
| Property | Value | Analytical Significance |
| Molecular Formula | C₁₂H₁₁ClN₂O₃S | Defines elemental composition. |
| Molecular Weight | 298.745 g/mol | Standard for stoichiometric calculations. |
| Monoisotopic Mass | 298.01788 Da | Target for High-Resolution Mass Spectrometry (HRMS). |
| Predicted XlogP | 2.3 | Indicates moderate lipophilicity; suitable for cellular permeability if used as a pharmacophore. |
| Topological Polar Surface Area | 94.8 Ų | Suggests good hydrogen-bonding capacity, influencing polymer chain interactions. |
| Predicted CCS [M+H]⁺ | 162.4 Ų | Collision Cross Section for ion mobility spectrometry validation. |
| Predicted CCS[M-H]⁻ | 169.1 Ų | Negative mode CCS for orthogonal MS validation. |
Molecular Architecture & Differential Nucleophilicity
A critical feature of this molecule is the presence of two primary amino groups situated in vastly different electronic environments. As an Application Scientist, recognizing this asymmetry is paramount when designing step-growth polymerizations or selective derivatizations.
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The Phenyl Ester Amine: The amino group on the phenol-derived ring is para to the sulfonate ester oxygen. Because the ether-like oxygen can donate electron density via resonance, this ring is relatively electron-rich, making this amine highly nucleophilic.
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The Benzenesulfonate Amine: The amino group on the sulfonyl-derived ring is subjected to the strong electron-withdrawing inductive and resonance effects of the adjacent sulfonyl group (-SO₂-) and the ortho-chlorine atom.
Causality: The electron-withdrawing groups deplete the electron density of the benzenesulfonate ring. Consequently, the basicity and nucleophilicity of this specific amine are significantly suppressed compared to its counterpart. If subjected to an electrophile (e.g., an acid chloride during polymerization), the phenyl ester amine will react first, allowing for highly controlled, sequential chain-extension reactions.
Differential nucleophilicity of the primary amines driven by electronic environments.
Chemoselective Synthetic Methodologies
A common pitfall in synthesizing aminophenyl benzenesulfonates is attempting a direct coupling between 4-aminophenol and 3-amino-4-chlorobenzenesulfonyl chloride. Because primary amines are vastly superior nucleophiles compared to phenols, a direct reaction will preferentially yield a sulfonamide rather than the desired sulfonate ester.
To bypass this, we employ a self-validating Dinitro Precursor Strategy , drawing on established principles of comparative reactivity .
Step-by-Step Protocol: Dinitro Route to Sulfonate Esters
Phase 1: Chemoselective O-Sulfonylation
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Preparation: Charge a flame-dried 250 mL round-bottom flask with 4-nitrophenol (1.0 eq, 10 mmol) and 50 mL of anhydrous dichloromethane (DCM).
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Base Addition: Add triethylamine (TEA, 1.5 eq, 15 mmol) and cool the mixture to 0 °C in an ice bath under a continuous argon purge.
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Coupling: Dissolve 3-nitro-4-chlorobenzenesulfonyl chloride (1.05 eq, 10.5 mmol) in 20 mL of anhydrous DCM. Add this solution dropwise to the flask over 30 minutes.
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Causality: Utilizing nitro-substituted precursors completely eliminates nucleophilic competition. The phenolic hydroxyl is the sole nucleophile, ensuring 100% chemoselective O-sulfonylation (ester formation).
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Workup: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes:EtOAc 3:1). Once the starting material is consumed, quench with 50 mL of distilled water. Extract the organic layer, wash with 1M HCl, followed by brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the dinitro sulfonate ester intermediate.
Phase 2: Global Reduction via Béchamp Method 5. Dissolution: Dissolve the crude dinitro intermediate in a 4:1 mixture of Ethanol and Ethyl Acetate (50 mL). 6. Reduction: Add Iron (Fe) powder (10 eq) and a catalytic amount of aqueous ammonium chloride (NH₄Cl).
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Causality: The Béchamp reduction (Fe/NH₄Cl or Fe/HCl) is specifically chosen over Palladium-catalyzed hydrogenation (Pd/C, H₂). Palladium catalysts carry a high risk of inducing hydrodehalogenation, which would cleave the critical aryl-chloride bond. Iron powder selectively reduces the nitro groups to amines while leaving the aryl chloride intact.
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Reflux & Isolation: Reflux the suspension vigorously for 3 hours. Filter the hot mixture through a pad of Celite to remove iron oxides. Concentrate the filtrate and recrystallize the crude product from hot ethanol to afford pure (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.
Synthetic workflow utilizing dinitro precursors to ensure chemoselectivity.
Analytical Validation
To ensure the integrity of the synthesized compound, a multi-modal analytical approach is required:
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LC-MS (ESI+): The reaction product must exhibit a dominant peak at m/z 299.025, corresponding to the [M+H]⁺ adduct. The presence of the chlorine isotope pattern (approximate 3:1 ratio of M : M+2) will validate the retention of the aryl chloride bond post-reduction.
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FTIR Spectroscopy: Successful reduction is confirmed by the disappearance of strong asymmetric and symmetric -NO₂ stretching bands (typically around 1530 cm⁻¹ and 1350 cm⁻¹) and the emergence of primary amine N-H stretching doublets (3400–3300 cm⁻¹). The strong sulfonate ester S=O stretches will remain prominent at 1370 cm⁻¹ and 1180 cm⁻¹.
